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Audience: Researchers, scientists, and drug development professionals.

Core Content: This guide provides an in-depth examination of the Adhesin Involved in Diffuse
Adherence (AIDA-I) protein, detailing its molecular characteristics, its crucial role in bacterial
autoaggregation and biofilm formation, and the experimental methodologies used to study
these functions.

Introduction to Aida Protein

The Adhesin Involved in Diffuse Adherence, commonly known as Aida-I, is a virulence factor
found in diarrheagenic Escherichia coli strains.[1][2] Originally identified in an E. coli strain
isolated from a case of infantile diarrhea, Aida-1 is a potent bacterial adhesin that mediates
attachment to a wide variety of mammalian cells.[3][4][5] It belongs to the autotransporter (AT)
protein family, specifically the Type Va secretion system, which are characterized by their ability
to mediate their own secretion across the bacterial outer membrane.[1][2] Beyond its role in
host cell adhesion, Aida-1 is a highly efficient initiator of biofilm formation, a key survival
mechanism for bacteria that contributes to chronic infections and antibiotic resistance.[6][7]
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This is primarily achieved through its ability to mediate intercellular self-association, leading to
bacterial autoaggregation.[3][8]

Molecular Biology and Processing of Aida-I

Aida-l is synthesized as a large preproprotein of 1,286 amino acids that undergoes several
post-translational modifications to become a functional, surface-exposed adhesin.[2][3]

o Secretion and Translocation: The N-terminal signal sequence directs the precursor protein
across the inner membrane via the Sec machinery.[1][9] Once in the periplasm, the C-
terminal portion of the protein forms a (3-barrel structure that inserts into the outer
membrane. This B-barrel acts as a pore for the translocation of the N-terminal "passenger”
domain to the cell surface.[2][3][7]

o Autocatalytic Cleavage: After the passenger domain is displayed on the surface, the protein
undergoes an autocatalytic cleavage event.[10] This separates the surface-exposed mature
Aida-l adhesin (the passenger domain) from the membrane-embedded (-barrel (the
translocator domain, or AIDAc).[10][11] Despite this cleavage, the mature adhesin remains
strongly, but non-covalently, associated with the cell surface via AIDAc.[1][10]

o Glycosylation: The mature Aida-I protein is a glycoprotein.[3] An adjacently located gene, aah
(autotransporter adhesin heptosyltransferase), encodes a glycosyltransferase that modifies
the Aida adhesin by adding heptose residues.[3] This glycosylation is essential for Aida-I-
mediated binding to host mammalian cells.[4][7] However, it is not required for Aida-I's role in
bacterial autoaggregation or biofilm formation on abiotic surfaces.[3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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